Cas no 33758-39-3 (N-ethyl-N-phenylcarbamoyl chloride)

• Product Name: N-ethyl-N-phenylcarbamoyl chloride
• CAS No: 33758-39-3
• Molecular Formula: C₉H₁₀CLNO
• Molecular Weight: 183.6348
• CID: 313085
• PubChem ID: 96376

N-ethyl-N-phenylcarbamoyl chloride Properties

Names and Identifiers

• Carbamic chloride,ethylphenyl- (9CI)
• N-ethyl-N-phenylcarbamoyl chloride
• AC1L3WBK
• AC1Q3GBQ
• Aethyl-phenyl-carbamoylchlorid
• Aethylphenylharnstoffchlorid
• CTK4H1200
• EINECS 251-670-8
• ethyl(phenyl)carbamic chloride
• Ethyl(phenyl)carbamoyl chloride
• ethylphenylcarbamoyl chloride
• ethyl-phenyl-carbamoyl chloride
• N-Aethyl-carbanilsaeure-chlorid
• NCIOpen2_000570
• N-ethylphenylcarbamoyl chloride
• NSC71238
• NSC 71238
• 33758-39-3
• SCHEMBL5481370
• NSC-71238
• ethyl(phenyl)carbamicchloride
• DTXSID00187426
• CARBANILOYL CHLORIDE, N-ETHYL-
• Carbamic chloride, ethylphenyl-
• NS00029540
• 33BGY95BXH
• N-ETHYL-N-PHENYLCARBAMIC CHLORIDE
• AKOS006328133
• EN300-1244206
• CDGCUPPKLDOYGV-UHFFFAOYSA-N
• UNII-33BGY95BXH
• CARBAMIC CHLORIDE, N-ETHYL-N-PHENYL-

• InChIKey： CDGCUPPKLDOYGV-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10ClNO/c1-2-11(9(10)12)8-6-4-3-5-7-8/h3-7H,2H2,1H3
• SMILES： CCN(C1=CC=CC=C1)C(=O)Cl

Computed Properties

• Exact Mass: 183.0452
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 183.0450916g/mol
• Heavy Atom Count: 12
• Complexity: 155
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• LogP: 2.87170
• PSA: 20.31